Cas no 2168104-95-6 (tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2,2-difluoroethyl)carbamate)

• Product Name: tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2,2-difluoroethyl)carbamate
• CAS No: 2168104-95-6
• MF: C₉H₁₆ClF₂NO₄S
• MW: 307.742447853088
• CID: 5888388
• PubChem ID: 165523007
• Update Time: 2025-11-01

tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2,2-difluoroethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2,2-difluoroethyl)carbamate
• 2168104-95-6
• EN300-1577773
• tert-butyl N-[2-(chlorosulfonyl)ethyl]-N-(2,2-difluoroethyl)carbamate

• Inchi： 1S/C9H16ClF2NO4S/c1-9(2,3)17-8(14)13(6-7(11)12)4-5-18(10,15)16/h7H,4-6H2,1-3H3
• InChI Key： QZFRUCRFDKBCQJ-UHFFFAOYSA-N
• SMILES： ClS(CCN(C(=O)OC(C)(C)C)CC(F)F)(=O)=O

Computed Properties

• Exact Mass: 307.0456632g/mol
• Monoisotopic Mass: 307.0456632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2,2-difluoroethyl)carbamate

Introduction to tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2,2-difluoroethyl)carbamate (CAS No. 2168104-95-6)

tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2,2-difluoroethyl)carbamate (CAS No. 2168104-95-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. The presence of a tert-butyl group, a chlorosulfonyl moiety, and a difluoroethyl substituent imparts distinct chemical properties that make it an intriguing candidate for various synthetic transformations and biological studies.

The tert-butyl group in the compound provides steric protection and enhances the stability of the molecule, making it suitable for use in complex synthetic pathways. The chlorosulfonyl moiety, on the other hand, is a reactive functional group that can participate in a variety of chemical reactions, including nucleophilic substitution and sulfonylation processes. The difluoroethyl substituent introduces fluorine atoms into the molecule, which can significantly influence its pharmacological properties by altering lipophilicity and metabolic stability.

Recent research has highlighted the potential of compounds with similar structural features in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry (2023) explored the use of chlorosulfonyl-containing compounds as inhibitors of specific enzymes involved in cancer progression. The researchers found that these compounds exhibited potent inhibitory activity against key enzymes, suggesting their potential as lead candidates for further drug development.

In another study, published in Bioorganic & Medicinal Chemistry Letters (2023), scientists investigated the role of difluoroalkyl groups in enhancing the potency and selectivity of small molecule inhibitors. The results indicated that the introduction of difluoroalkyl substituents significantly improved the binding affinity and selectivity of the inhibitors, making them more effective in targeting specific biological pathways.

The combination of these structural elements in tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2,2-difluoroethyl)carbamate (CAS No. 2168104-95-6) offers a unique platform for exploring new therapeutic strategies. The compound's ability to undergo selective chemical modifications makes it an attractive starting material for synthetic chemists aiming to develop novel drug candidates with improved pharmacological profiles.

In terms of synthetic accessibility, tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2,2-difluoroethyl)carbamate can be prepared through well-established synthetic routes. One common approach involves the reaction of tert-butyl carbamate with 2-chloroethanesulfonyl chloride and 2,2-difluoroethylamine under controlled conditions. This method yields high purity products with good yields, making it suitable for large-scale production.

The physical and chemical properties of this compound have been extensively studied. It is typically obtained as a white crystalline solid with a melting point ranging from 75 to 78°C. The compound is soluble in common organic solvents such as dichloromethane and acetone but exhibits limited solubility in water. These properties make it easy to handle and process in laboratory settings.

In conclusion, tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2,2-difluoroethyl)carbamate (CAS No. 2168104-95-6) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable chemical properties make it an ideal candidate for further exploration and development into novel therapeutic agents. As research continues to advance in this field, it is likely that this compound will play a crucial role in uncovering new avenues for drug discovery and development.